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Compound of Interest

Compound Name: Sodium hexanitrocobaltate(lll)

Cat. No.: B081101

For Researchers, Scientists, and Drug Development Professionals

Abstract

Sodium hexanitrocobaltate(lll), with the chemical formula Nas[Co(NO2)e], is an inorganic
coordination compound of significant interest in analytical chemistry. This technical guide
provides a comprehensive overview of its chemical and physical properties, detailed protocols
for its synthesis, and its primary application in the qualitative and quantitative determination of
potassium ions. The information is presented to be a valuable resource for researchers and
professionals in various scientific fields.

Properties of Sodium Hexanitrocobaltate(lll)

Sodium hexanitrocobaltate(lll) is a yellow, crystalline solid.[1] It is composed of a central
cobalt(lll) ion octahedrally coordinated to six nitrite ligands, and three sodium ions as
counterions.

Physical and Chemical Properties

A summary of the key quantitative properties of Sodium hexanitrocobaltate(lll) is presented
in Table 1.
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Property Value Reference(s)
Chemical Formula Nas[Co(NO2)e] [1]
Molar Mass 403.933 g/mol [1]

Yellow to brownish-yellow
Appearance ) [2]
crystalline powder

Density 2.565 g/cm3 [1]
Melting Point Decomposes at 220 °C [3]
Solubility in Water Soluble [1]
UV-Vis Absorption Maximum 228 nm [4]

Table 1: Quantitative Properties of Sodium hexanitrocobaltate(lll)

Structural Information

The anion, [Co(NO2)e]*~, possesses an octahedral geometry with the six nitrite ligands bound
to the central cobalt atom.

Reactivity and Stability

Sodium hexanitrocobaltate(lll) is stable under normal laboratory conditions.[3] It is a strong
oxidizing agent and can react violently with reducing agents and combustible materials.[3] The
compound is known to decompose upon heating.[3]

Experimental Protocols
Synthesis of Sodium Hexanitrocobaltate(lll)

This protocol outlines the laboratory synthesis of Sodium hexanitrocobaltate(lll) from
cobalt(ll) nitrate and sodium nitrite.

Materials:

o Cobalt(ll) nitrate hexahydrate (Co(NOs3)2:6H20)
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e Sodium nitrite (NaNO2) (potassium-free)
¢ 50% Acetic acid (CHsCOOH)

« 95% Ethanol (C2HsOH)

« Distilled water

» Beakers

e Hotplate

e Stirring rod

 Filter flask and paper

* Ice bath

Procedure:

e Dissolve 12.01 grams of pure, potassium-free sodium nitrite in 12 ml of cold water in a 100
ml beaker. Heat the mixture gently on a hotplate until all the solid has dissolved.[5]

e Cool the resulting solution to 50 °C.[5]

 In a separate container, dissolve 4.07 grams of cobalt(ll) nitrate hexahydrate in the cooled
sodium nitrite solution.[5]

o While continuously stirring, add 4 ml of 50% acetic acid dropwise to the solution. A color
change to yellow and a thicker consistency should be observed.[5]

o Transfer the solution to a filter flask and draw a steady stream of air through the solution for
approximately 20 minutes to remove dissolved nitrogen oxides.[5]

o Place the solution in an ice bath and slowly add 20 ml of 95% ethanol while stirring to induce
crystallization.[5]

 Allow the mixture to stand in the ice bath for 20 minutes to ensure complete crystallization.[5]
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« Filter the resulting yellow precipitate using a Buichner funnel and wash the crystals three
times with 10 ml portions of 95% ethanol.[5]

e Dry the collected crystals to obtain the final product.

Click to download full resolution via product page

Caption: Workflow for the synthesis of Sodium hexanitrocobaltate(lll).

Qualitative and Quantitative Determination of Potassium
lons

This protocol describes the use of Sodium hexanitrocobaltate(lll) for the detection and
estimation of potassium ions in a sample. The reaction forms an insoluble yellow precipitate of
potassium sodium hexanitrocobaltate(lll) (K2Na[Co(NO2)e]).[1]

Materials:

Sodium hexanitrocobaltate(lll) reagent solution

Sample solution containing potassium ions

Test tubes

Centrifuge (for quantitative analysis)

Drying oven (for quantitative analysis)
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» Analytical balance (for quantitative analysis)
Procedure for Qualitative Analysis:

o To a small volume of the sample solution in a test tube, add a few drops of the Sodium
hexanitrocobaltate(lll) reagent solution.

o The formation of a yellow precipitate indicates the presence of potassium ions.
Procedure for Quantitative Analysis (Gravimetric Method):

e To a known volume of the sample solution, add an excess of the Sodium
hexanitrocobaltate(lll) reagent solution to ensure complete precipitation of potassium.

» Allow the mixture to stand for a sufficient time to ensure complete precipitation.
o Separate the precipitate by filtration or centrifugation.

» Wash the precipitate with a suitable solvent (e.g., dilute acetic acid, followed by ethanol) to
remove any soluble impurities.

o Dry the precipitate to a constant weight in a drying oven at an appropriate temperature.

o Weigh the dried precipitate (K2Na[Co(NO2z)s]) and calculate the amount of potassium in the
original sample based on the stoichiometry of the precipitate.

[ [ }_\» eeeeeeeeeeee

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b081101?utm_src=pdf-body
https://www.benchchem.com/product/b081101?utm_src=pdf-body
https://www.benchchem.com/product/b081101?utm_src=pdf-body
https://www.benchchem.com/product/b081101?utm_src=pdf-body
https://www.benchchem.com/product/b081101?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b081101?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Caption: Workflow for the determination of potassium ions.

Applications

The primary application of Sodium hexanitrocobaltate(lll) is as a selective precipitating agent
for potassium and ammonium ions.[1] This property is utilized in:

o Qualitative Inorganic Analysis: For the rapid identification of potassium in unknown samples.

[5]

o Quantitative Chemical Analysis: For the gravimetric or colorimetric determination of
potassium concentrations in various samples.

o Geochemical Analysis: To distinguish between alkali feldspars and plagioclase feldspars in
thin sections.[1]

» Organic Synthesis: It can also be used as a nitrosating agent in certain organic reactions.

Safety and Handling

Sodium hexanitrocobaltate(lll) is a strong oxidizer and should be handled with care.[3] It may
cause fire in contact with combustible materials.[3] It is also suspected of causing cancer and
may cause allergic skin or respiratory reactions.[3] Appropriate personal protective equipment,
including gloves, safety goggles, and a lab coat, should be worn when handling this compound.
All work should be conducted in a well-ventilated fume hood.

Conclusion

Sodium hexanitrocobaltate(lll) remains a valuable reagent in analytical chemistry due to its
specific reactivity with potassium ions. This guide has provided a detailed overview of its
properties, synthesis, and analytical applications. The provided protocols and data are intended
to assist researchers and scientists in their laboratory work involving this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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